2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]-N-methyl-N-phenylacetamide

• IUPAC Name: 2-(7,8-dimethyl-2-oxo-4-thiophen-2-yl-3H-1,5-benzodiazepin-1-yl)-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C24H23N3O2S/c1-16-12-19-21(13-17(16)2)27(15-24(29)26(3)18-8-5-4-6-9-18)23(28)14-20(25-19)22-10-7-11-30-22/h4-13H,14-15H2,1-3H3
• InChI Key: BGGOLMQDUHTBNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=O)CC(=N2)C3=CC=CS3)CC(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• CAS No.: 1358243-87-4

Description

2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]-N-methyl-N-phenylacetamide is a complex organic compound that belongs to the class of benzodiazepines. Benzodiazepines are known for their wide range of pharmacological activities, including anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. The presence of the thiophene ring in this compound adds to its unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]-N-methyl-N-phenylacetamide typically involves multiple steps, including the formation of the benzodiazepine core and the introduction of the thiophene ring. Common synthetic methods include:

Condensation Reactions: The condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) to introduce the thiophene ring.

Cyclization Reactions: Cyclization of appropriate precursors to form the benzodiazepine core.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the benzodiazepine and thiophene rings.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide (H2O2), m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogens (Cl2, Br2), nucleophiles (NH3, RNH2).

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Alcohols, amines.

Substitution Products: Halogenated derivatives, amine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its interactions with biological macromolecules and potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including anxiolytic and anticonvulsant activities.

Industry: Utilized in the development of new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as gamma-aminobutyric acid (GABA) receptors in the central nervous system. By binding to these receptors, the compound enhances the inhibitory effects of GABA, leading to its anxiolytic and sedative effects . The thiophene ring may also contribute to its binding affinity and selectivity for certain receptor subtypes .

Comparison with Similar Compounds

Similar Compounds

Diazepam: Another benzodiazepine with similar anxiolytic and sedative properties.

Clonazepam: Known for its anticonvulsant activity.

Lorazepam: Used for its anxiolytic and sedative effects.

Uniqueness

The presence of the thiophene ring in 2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]-N-methyl-N-phenylacetamide distinguishes it from other benzodiazepines. This structural feature may enhance its pharmacological profile and provide unique binding interactions with its molecular targets .